Cas no 1557509-99-5 ([1,2,4]Triazolo[1,5-a]pyridin-5-amine)

• Product Name: [1,2,4]Triazolo[1,5-a]pyridin-5-amine
• CAS No: 1557509-99-5
• MF: C₆H₆N₄
• MW: 134.13863992691
• CID: 4701918
• Update Time: 2025-10-24

[1,2,4]Triazolo[1,5-a]pyridin-5-amine Chemical and Physical Properties

Names and Identifiers

• [1,2,4]triazolo[1,5-a]pyridin-5-amine
• RLCWLXLOTSWZPK-UHFFFAOYSA-N
• [1,2,4]triazolo[1,5-a]pyridin-5-ylamine
• [1,2,4]Triazolo[1,5-a]pyridin-5-amine

• Inchi： 1S/C6H6N4/c7-5-2-1-3-6-8-4-9-10(5)6/h1-4H,7H2
• InChI Key： RLCWLXLOTSWZPK-UHFFFAOYSA-N
• SMILES： N12C(=CC=CC1=NC=N2)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 127
• Topological Polar Surface Area: 56.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on [1,2,4]Triazolo[1,5-a]pyridin-5-amine

[1,2,4]Triazolo[1,5-a]pyridin-5-amine: A Comprehensive Overview

The compound with CAS No. 1557509-99-5, commonly referred to as [1,2,4]Triazolo[1,5-a]pyridin-5-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique triazolo-pyridine structure, which imparts it with remarkable electronic and chemical properties. The molecule's structure consists of a pyridine ring fused with a triazole ring system, creating a bicyclic framework that is both rigid and aromatic. This structural feature not only enhances its stability but also contributes to its potential applications in various scientific domains.

Recent studies have highlighted the importance of [1,2,4]Triazolo[1,5-a]pyridin-5-amine in the development of advanced materials. Researchers have explored its use as a building block for constructing functional materials, such as metal-organic frameworks (MOFs) and coordination polymers. The nitrogen-rich nature of the molecule makes it an ideal ligand for metal ions, enabling the formation of highly porous and stable structures. These materials have shown promise in gas storage, catalysis, and sensing applications. For instance, a study published in *Nature Materials* demonstrated that MOFs incorporating [1,2,4]Triazolo[1,5-a]pyridin-5-amine exhibit exceptional selectivity for CO₂ capture under high-pressure conditions.

In addition to its role in materials science, [1,2,4]Triazolo[1,5-a]pyridin-5-amine has also been investigated for its potential in drug discovery. The molecule's ability to act as a versatile scaffold has led to its use in the design of bioactive compounds targeting various therapeutic areas. For example, derivatives of this compound have been reported to exhibit anti-inflammatory and antioxidant activities. A recent study in *Journal of Medicinal Chemistry* highlighted the compound's potential as a lead molecule for developing novel anti-cancer agents. The research revealed that certain analogs of [1,2,4]Triazolo[1,5-a]pyridin-5-amine can selectively inhibit key enzymes involved in tumor progression.

The synthesis of [1,2,4]Triazolo[1,5-a]pyridin-5-amine has been optimized through various methodologies over the years. Traditional approaches involve multi-step reactions utilizing azo coupling or cyclization techniques. However, modern synthetic strategies have focused on improving efficiency and scalability. A notable advancement was reported in *Angewandte Chemie International Edition*, where researchers developed a one-pot synthesis route using microwave-assisted conditions. This method not only reduces reaction time but also enhances yield and purity.

From an environmental standpoint, [1,2,4]Triazolo[1,5-a]pyridin-5-amine has shown biodegradability under specific conditions. Studies conducted by environmental chemists indicate that the compound can undergo microbial degradation when exposed to aerobic conditions. This property is particularly important for applications where long-term persistence is undesirable. Furthermore, preliminary toxicity assessments suggest that the compound exhibits low acute toxicity to aquatic organisms when used within recommended concentrations.

Looking ahead, the versatility of [1,2,Triazolo[1,a]]pyridin-amine positions it as a key player in future scientific endeavors. Its ability to serve as both a functional material precursor and a drug scaffold underscores its broad utility across multiple disciplines. As research continues to uncover new applications and optimize synthetic routes for this compound further advancements are expected in areas such as sustainable chemistry and personalized medicine.